Cas no 767323-37-5 (N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(4-methylbenzenesulfonyl)acetamide)

• Product Name: N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(4-methylbenzenesulfonyl)acetamide
• CAS No: 767323-37-5
• MF: C₁₈H₁₅ClN₂O₃S₂
• MW: 406.906300783157
• CID: 5815540
• PubChem ID: 3992587
• Update Time: 2025-06-25

N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(4-methylbenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-[(4-methylphenyl)sulfonyl]acetamide
• Acetamide, N-[4-(4-chlorophenyl)-2-thiazolyl]-2-[(4-methylphenyl)sulfonyl]-
• AN-153/42941260
• F2536-0040
• 767323-37-5
• N-(4-(4-chlorophenyl)thiazol-2-yl)-2-tosylacetamide
• AKOS003337758
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(4-methylbenzenesulfonyl)acetamide
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)sulfonylacetamide

• Inchi： 1S/C18H15ClN2O3S2/c1-12-2-8-15(9-3-12)26(23,24)11-17(22)21-18-20-16(10-25-18)13-4-6-14(19)7-5-13/h2-10H,11H2,1H3,(H,20,21,22)
• InChI Key： VRSBGDADJOULHY-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C=C2)=CS1)(=O)CS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 406.0212624g/mol
• Monoisotopic Mass: 406.0212624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 113Ų

Additional information on N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(4-methylbenzenesulfonyl)acetamide

N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(4-methylbenzenesulfonyl)acetamide: A Comprehensive Overview

The compound CAS No 767323-37-5, also known as N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(4-methylbenzenesulfonyl)acetamide, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development. Recent studies have highlighted its role in inhibiting certain enzymes and its potential as a lead compound in the design of novel therapeutic agents.

The chemical structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole ring is substituted at the 4-position with a 4-chlorophenyl group, adding electron-withdrawing effects that enhance the compound's stability and reactivity. Additionally, the molecule features an acetamide group attached to a 4-methylbenzenesulfonyl moiety, which contributes to its lipophilicity and bioavailability.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its spectroscopic properties and thermal stability. Studies have shown that the compound exhibits good solubility in organic solvents, making it suitable for various chemical reactions and biological assays. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties, which are crucial for determining its potential as a drug candidate.

In terms of applications, this compound has been investigated for its ability to inhibit specific kinases involved in cellular signaling pathways. Kinase inhibitors are of great interest in oncology due to their potential to block cancer cell proliferation and induce apoptosis. Preliminary in vitro studies have demonstrated that this compound shows moderate inhibitory activity against several receptor tyrosine kinases, suggesting its potential for further optimization in drug discovery programs.

Another area of interest is the use of this compound as a building block for constructing more complex molecular architectures. Its thiazole core provides a versatile platform for functionalization, enabling the creation of diverse libraries of compounds with varying biological activities. This approach is particularly valuable in high-throughput screening campaigns aimed at identifying novel bioactive molecules.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and amide bond formations. Researchers have explored various synthetic pathways to improve the efficiency and scalability of the synthesis, with some methods achieving high yields and excellent stereochemical control.

In conclusion, N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(4-methylbenzenesulfonyl)acetamide represents a promising compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in the development of innovative therapeutic agents.